Cas no 82256-08-4 (4(1H)-Quinazolinone, 8-methoxy-2-(4-methylphenyl)- (9CI))

• Product name: 4(1H)-Quinazolinone, 8-methoxy-2-(4-methylphenyl)- (9CI)
• CAS No: 82256-08-4
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 1020938
• PubChem ID: 135566972

4(1H)-Quinazolinone, 8-methoxy-2-(4-methylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 8-methoxy-2-(4-methylphenyl)- (9CI)
• 8-methoxy-2-(4-methylphenyl)-1H-quinazolin-4-one
• 4(1h)-quinazolinone,8-methoxy-2-(4-methylphenyl)-
• 82256-08-4
• BJ4
• BDBM50188245
• SCHEMBL15775359
• Q27458428
• CHEMBL3827329
• 8-Methoxy-2-(4-Methylphenyl)-3,4-Dihydroquinazolin-4-One
• DB-272179
• 4(1H)-QUINAZOLINONE, 8-METHOXY-2-(4-METHYLPHENYL)-

• Inchi： InChI=1S/C16H14N2O2/c1-10-6-8-11(9-7-10)15-17-14-12(16(19)18-15)4-3-5-13(14)20-2/h3-9H,1-2H3,(H,17,18,19)
• InChI Key： JKCKQJATUNERKN-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=NC3=C(C=CC=C3OC)C(=O)N2

Computed Properties

• Exact Mass: 266.105527694g/mol
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7Ų
• XLogP3: 2.7